Cas no 50465-97-9 (2H-1-Benzopyran-2-one,3,4-dibromo-6-(bromomethyl)-3,4-dihydro-)

• Product Name: 2H-1-Benzopyran-2-one,3,4-dibromo-6-(bromomethyl)-3,4-dihydro-
• CAS No: 50465-97-9
• MF: C₁₀H₇Br₃O₂
• MW: 398.873380899429
• CID: 374293
• PubChem ID: 128035
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,3,4-dibromo-6-(bromomethyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3,4-dibromo-6-(bromomethyl)-3,4-dihydro-
• 3,4-Dibromo-6-(bromomethyl)chroman-2-one
• 3,4-Dihydro-3,4-dibromo-6-bromomethylcoumarin
• SCHEMBL3365215
• 2H-1-Benzopyran-2-one, 3,4-dibromo-6-(bromomethyl)-3,4-dihydro-
• DTXSID80964696
• 3,4-Dibromo-6-(bromomethyl)-3,4-dihydro-2H-1-benzopyran-2-one
• Dihydrocoumarin I
• 3,4-dibromo-6-(bromomethyl)-3,4-dihydrochromen-2-one
• 50465-97-9
• Dhdbbmc

• Inchi： 1S/C10H7Br3O2/c11-4-5-1-2-7-6(3-5)8(12)9(13)10(14)15-7/h1-3,8-9H,4H2
• InChI Key： OTAGREPHFZAZPI-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC2C=CC(CBr)=CC1=2)Br

Computed Properties

• Exact Mass: 395.79951
• Monoisotopic Mass: 395.79962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3